H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate” is a pentapeptide with no N-terminal modification . It can be coupled to carriers by its free N-terminus . It’s also known to inhibit fibronectin function by binding to platelet-binding sites .
Molecular Structure Analysis
The molecular weight of “H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate” is 489.48 . Its chemical formula is C17H31N9O8 . Unfortunately, the specific molecular structure is not provided in the available resources.Physical And Chemical Properties Analysis
“H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate” is a white to off-white powder . It is soluble in water . The peptide should be stored at temperatures below -15°C . It’s also hygroscopic, meaning it readily absorbs moisture from the environment .Mechanism of Action
Target of Action
H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate, also known as GRGDS-NH2, is a pentapeptide with no N-terminal modification . It primarily targets fibronectin , a high-molecular-weight glycoprotein of the extracellular matrix that binds to integrins. Fibronectin plays a crucial role in cell adhesion, growth, migration, and differentiation .
Mode of Action
The interaction of GRGDS-NH2 with its target, fibronectin, inhibits fibronectin’s binding to platelets . This interaction can result in changes in cell adhesion and migration, affecting the overall cellular behavior .
Biochemical Pathways
Given its interaction with fibronectin and the role of fibronectin in various cellular processes, it can be inferred that grgds-nh2 may influence pathways related to cell adhesion, migration, and differentiation .
Result of Action
The molecular and cellular effects of GRGDS-NH2’s action primarily involve changes in cell adhesion and migration due to its interaction with fibronectin . These changes can influence various biological processes, including tissue repair, embryogenesis, blood clotting, and immune response .
properties
IUPAC Name |
(3S)-3-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(2S)-1-amino-3-hydroxy-1-oxopropan-2-yl]amino]-4-oxobutanoic acid;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H31N9O8.C2HF3O2/c18-5-11(28)24-8(2-1-3-22-17(20)21)15(33)23-6-12(29)25-9(4-13(30)31)16(34)26-10(7-27)14(19)32;3-2(4,5)1(6)7/h8-10,27H,1-7,18H2,(H2,19,32)(H,23,33)(H,24,28)(H,25,29)(H,26,34)(H,30,31)(H4,20,21,22);(H,6,7)/t8-,9-,10-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEYYWZCVLFVHNW-PUBMXKGKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(C(=O)NCC(=O)NC(CC(=O)O)C(=O)NC(CO)C(=O)N)NC(=O)CN)CN=C(N)N.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C[C@@H](C(=O)NCC(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CO)C(=O)N)NC(=O)CN)CN=C(N)N.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32F3N9O10 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
603.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
H-Gly-Arg-Gly-Asp-Ser-NH2 Trifluoroacetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.